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Compound of Interest

Compound Name: Dihydroxidosulfur

Cat. No.: B1237710

For decades, dihydroxidosulfur, commonly known as sulfurous acid (H2SOs), remained a
chemical curiosity—a theoretically predicted molecule that evaded definitive experimental
observation in its free state. Its existence was primarily inferred in aqueous solutions of sulfur
dioxide, where it is now understood to be present mainly as hydrated SOz and bisulfite ions.[1]
[2] However, a groundbreaking discovery in 2024 has unequivocally confirmed the existence of
gas-phase dihydroxidosulfur under atmospheric conditions, opening a new chapter in
atmospheric sulfur chemistry.[3][4][5] This technical guide provides researchers, scientists, and
drug development professionals with a comprehensive overview of the spectroscopic
identification of this elusive molecule, summarizing the most current theoretical data and
experimental methodologies.

The Breakthrough: First Gas-Phase Detection

In 2024, researchers at the Leibniz Institute for Tropospheric Research (TROPOS) provided the
first direct evidence of dihydroxidosulfur (H2SO3) in the gas phase.[3][5] This was a
significant advancement, as previous attempts to isolate and characterize the molecule had
been unsuccessful.[4] The only prior experimental detection was reported in 1988 under
vacuum conditions within a mass spectrometer, where it exhibited an extremely short lifetime.

[3][5]

The TROPOS team demonstrated that H2SOs can be formed via the OH radical-initiated gas-
phase oxidation of methanesulfinic acid (CHsS(O)OH), a key intermediate in the atmospheric
oxidation of dimethyl sulfide (DMS).[1][6] Under simulated atmospheric conditions in a flow
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reactor, the newly formed H2SOs was found to be kinetically stable for at least 30 seconds.[4]
[5] The identification was accomplished using a highly sensitive mass spectrometer capable of
detecting trace amounts of reaction products.[3] This discovery is crucial as it suggests H2SOs
may play a role in atmospheric processes, with global modeling predicting an annual
production of approximately 8 million metric tons from this pathway.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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